N-(2,6-diethylphenyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(2,6-diethylphenyl)-2-[2,4-dioxo-3-(pyridin-4-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C25H25N5O3/c1-3-18-7-5-8-19(4-2)22(18)28-21(31)16-29-20-9-6-12-27-23(20)24(32)30(25(29)33)15-17-10-13-26-14-11-17/h5-14H,3-4,15-16H2,1-2H3,(H,28,31)
• InChI Key: IKWROKDNXJJFGS-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)CC)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=NC=C4)N=CC=C3
• Molecular Formula: C25H25N5O3
• Molecular Weight: 443.5 g/mol

Description

N-(2,6-diethylphenyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C25H25N5O3 and its molecular weight is 443.507. The purity is usually 95%.
BenchChem offers high-quality N-(2,6-diethylphenyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,6-diethylphenyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis for Imaging

A study by Dollé et al. (2008) discusses the radiosynthesis of DPA-714, a compound with structural similarities, especially in terms of being a pyrazolopyrimidine derivative. This compound is used for imaging the translocator protein (18 kDa) with PET, illustrating the role of similar compounds in diagnostic imaging and potentially tracking disease progression or response to therapy in real-time (Dollé et al., 2008).

Antimicrobial Activity

Hossan et al. (2012) reported on the synthesis of pyrimidinones and oxazinones derivatives, using a starting material that shares a pyridine component, indicating their antimicrobial potential. This study highlights how structural analogs can serve as a basis for developing new antimicrobial agents, suggesting a potential research application for compounds like N-(2,6-diethylphenyl)-2-(2,4-dioxo-3-(pyridin-4-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide in fighting bacterial and fungal infections (Hossan et al., 2012).

Ligands for Receptors

Another research avenue is the development of selective ligands for receptors. For example, compounds similar in structure have been synthesized and evaluated for their selectivity and affinity towards peripheral benzodiazepine receptors (PBRs), highlighting their potential use in studying neurodegenerative disorders through imaging techniques (Fookes et al., 2008).

Dual Inhibitors for Antitumor Activity

Gangjee et al. (2009) synthesized and evaluated N-{4-[(2-Amino-6-ethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-5-yl)thio]benzoyl}-L-glutamic acid and its analogues as dual inhibitors of thymidylate synthase and dihydrofolate reductase. These compounds exhibited significant antitumor activity, suggesting that structurally related compounds might also have potential as antitumor agents (Gangjee et al., 2009).